Cas no 481661-69-2 ((4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-butoxybenzoate)

• Product Name: (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-butoxybenzoate
• CAS No: 481661-69-2
• MF: C₁₉H₁₉N₃O₄
• MW: 353.371864557266
• CID: 6359786
• PubChem ID: 2636898
• Update Time: 2025-09-27

(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-butoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)methyl 4-butoxybenzoate
• Benzoic acid, 4-butoxy-, (4-oxo-1,2,3-benzotriazin-3(4H)-yl)methyl ester
• 481661-69-2
• Z19027041
• AKOS002490210
• (4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)methyl 4-butoxybenzoate
• (4-oxo-1,2,3-benzotriazin-3-yl)methyl 4-butoxybenzoate
• F0624-0094

• Inchi： 1S/C19H19N3O4/c1-2-3-12-25-15-10-8-14(9-11-15)19(24)26-13-22-18(23)16-6-4-5-7-17(16)20-21-22/h4-11H,2-3,12-13H2,1H3
• InChI Key： WHYIFHITRZZRQW-UHFFFAOYSA-N
• SMILES： C(OCN1C(=O)C2=CC=CC=C2N=N1)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 353.13755610g/mol
• Monoisotopic Mass: 353.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 530.4±56.0 °C(Predicted)
• pka: -2.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters